Cas no 590354-46-4 (4-Ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 590354-46-4
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD03945810
• CID: 875907
• Update Time: 2026-04-29

4-Ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazole-5-thione
• 4-ethyl-5-[(4-methoxyphenyl)methyl]-1,2,4-triazole-3-thiol
• AC1LJDDO
• ALBB-003325
• BBL013328
• CTK7A3608
• MolPort-001-576-738

• MDL： MFCD03945810
• Inchi： InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-9-4-6-10(16-2)7-5-9/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key： CSMPQKIFNWIWBE-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)CC2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 249.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.23
• Boiling Point: 357°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.62
• PSA: 78.74000
• LogP: 2.18610

4-Ethyl-5-(4-methoxybenzyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT